17,18-epoxy-5,8,11,14-eicosatetraenoic acid

• CAS No.: 131339-23-6
• Product Name: 17,18-epoxy-5,8,11,14-eicosatetraenoic acid
• Molecular Formula: C7H11NO2
• Molecular Weight: 318.4 g/mol
• IUPAC Name: (5Z,8Z,11Z,14Z)-16-(3-ethyloxiran-2-yl)hexadeca-5,8,11,14-tetraenoic acid
• Standard InChI: InChI=1S/C20H30O3/c1-2-18-19(23-18)16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-20(21)22/h3,5-6,8-9,11-12,14,18-19H,2,4,7,10,13,15-17H2,1H3,(H,21,22)/b5-3-,8-6-,11-9-,14-12-
• Standard InChIKey: GPQVVJQEBXAKBJ-JPURVOHMSA-N
• Isomeric SMILES: CCC1C(O1)C/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)O
• SMILES: CCC1C(O1)CC=CCC=CCC=CCC=CCCCC(=O)O
• Canonical SMILES: CCC1C(O1)CC=CCC=CCC=CCC=CCCCC(=O)O
• Physical Description: Solid
• Description: 17(18)-EpETE is an EpETE obtained by formal epoxidation of the 17,18-double bond of all-cis-5,8,11,14,17-icosapentaenoic acid. It has a role as a metabolite. It derives from an all-cis-5,8,11,14,17-icosapentaenoic acid. It is a conjugate acid of a 17,18-EETeTr(1-).; 17(18)-Epete, also known as 17, 18-eetetr, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Thus, 17(18)-epete is considered to be an eicosanoid lipid molecule. 17(18)-Epete is considered to be a practically insoluble (in water) and relatively neutral molecule. 17(18)-Epete has been detected in multiple biofluids, such as blood and urine. Within the cell, 17(18)-epete is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. 17(18)-Epete can be biosynthesized from all-cis-5, 8, 11, 14, 17-icosapentaenoic acid.
• Synonyms: 17,18-EETeTr; 17,18-EpETE; 17,18-epoxy-5,8,11,14-eicosatetraenoic acid; 17,18-epoxyeicosatetraenoic acid
• PubChem Compound: 16061089
• Last Modified: Nov 11 2021